N-(4-chloro-2-fluorophenyl)-2-[8-(3-methylpiperidin-1-yl)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-2-[8-(3-methylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C19H20ClFN6O2/c1-12-3-2-7-25(10-12)17-18-24-27(19(29)26(18)8-6-22-17)11-16(28)23-15-5-4-13(20)9-14(15)21/h4-6,8-9,12H,2-3,7,10-11H2,1H3,(H,23,28)
• InChI Key: KPHXXKBVFQRIMN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC=CN3C2=NN(C3=O)CC(=O)NC4=C(C=C(C=C4)Cl)F
• Molecular Formula: C19H20ClFN6O2
• Molecular Weight: 418.9 g/mol
• CAS No.: 1251686-37-9

Description

N-(4-chloro-2-fluorophenyl)-2-[8-(3-methylpiperidin-1-yl)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C19H20ClFN6O2 and its molecular weight is 418.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Derivative Development : Research on related compounds, such as the synthesis of novel derivatives involving pyrazole, triazole, and pyridine cores, demonstrates the ongoing interest in developing new chemical entities with potential biological activities. These studies involve intricate synthetic pathways to introduce various functional groups, aiming to enhance specific properties or activities of the compounds (Sunder et al., 2013), (Nayak et al., 2014).

Biological Activities and Potential Therapeutic Uses : Studies on compounds with related structures have explored a range of biological activities, including anti-inflammatory, analgesic, antioxidant, and anticancer effects. These activities are crucial in drug development processes, where the therapeutic potential of new compounds is evaluated through various in vitro and in vivo models (Kumar et al., 2011), (Dollé et al., 2008).

Molecular Docking and Drug Design : The application of computational methods, such as molecular docking studies, provides insights into the interaction between novel compounds and biological targets. This approach helps in understanding the mechanism of action at the molecular level and guides the optimization of compounds for enhanced activity or specificity (Flefel et al., 2018).